Cas no 1393130-16-9 (DNP-PEG4-DNP)
DNP-PEG4-DNP Chemical and Physical Properties
Names and Identifiers
-
- DNP-PEG4-DNP
-
- Inchi: 1S/C22H28N6O12/c29-25(30)17-1-3-19(21(15-17)27(33)34)23-5-7-37-9-11-39-13-14-40-12-10-38-8-6-24-20-4-2-18(26(31)32)16-22(20)28(35)36/h1-4,15-16,23-24H,5-14H2
- InChI Key: ZGBNEUQNYGZQOE-UHFFFAOYSA-N
- SMILES: N(C1C=CC(N(=O)=O)=CC=1N(=O)=O)CCOCCOCCOCCOCCNC1C=CC(N(=O)=O)=CC=1N(=O)=O
Experimental Properties
- Density: 1.442±0.06 g/cm3(Predicted)
- Boiling Point: 760.9±60.0 °C(Predicted)
- pka: -4.96±0.50(Predicted)
DNP-PEG4-DNP Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BHE-45-250mg |
DNP-PEG4-DNP |
1393130-16-9 | >98.00% | 250mg |
¥1150.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BHE-45-500mg |
DNP-PEG4-DNP |
1393130-16-9 | >98.00% | 500mg |
¥1850.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BHE-45-1g |
DNP-PEG4-DNP |
1393130-16-9 | >98.00% | 1g |
¥2800.0 | 2023-09-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1325053-250mg |
N1,N14-Bis(2,4-dinitrophenyl)-3,6,9,12-tetraoxatetradecane-1,14-diamine |
1393130-16-9 | 98% | 250mg |
¥1800 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1325053-500mg |
N1,N14-Bis(2,4-dinitrophenyl)-3,6,9,12-tetraoxatetradecane-1,14-diamine |
1393130-16-9 | 98% | 500mg |
¥2470 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1325053-1g |
N1,N14-Bis(2,4-dinitrophenyl)-3,6,9,12-tetraoxatetradecane-1,14-diamine |
1393130-16-9 | 98% | 1g |
¥3989 | 2023-04-15 |
DNP-PEG4-DNP Related Literature
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
Additional information on DNP-PEG4-DNP
DNP-PEG4-DNP (CAS No. 1393130-16-9): A Versatile Compound in Biomedical Research and Applications
DNP-PEG4-DNP (CAS No. 1393130-16-9) is a specialized compound that has gained significant attention in the fields of biomedical research and pharmaceutical development. This compound, known for its unique structure and properties, is a derivative of 2,4-dinitrophenyl (DNP) linked by a polyethylene glycol (PEG) spacer. The DNP-PEG4-DNP structure provides several advantages, including enhanced solubility, reduced immunogenicity, and improved stability, making it a valuable tool in various applications.
The DNP moiety is a well-known hapten that has been extensively studied for its ability to elicit strong immune responses. When conjugated to proteins or other biomolecules, DNP can serve as a model antigen for immunological studies. The PEG4 spacer, on the other hand, offers several benefits. PEGylation is a widely used technique in drug delivery and biotechnology to improve the pharmacokinetic and pharmacodynamic properties of therapeutic agents. The PEG4 spacer in DNP-PEG4-DNP helps to reduce the immunogenicity of the DNP moiety while maintaining its antigenic properties.
Recent research has highlighted the potential of DNP-PEG4-DNP in various biomedical applications. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated the use of DNP-PEG4-DNP as a linker for creating targeted drug delivery systems. The PEG spacer enhances the solubility and stability of the conjugate, while the DNP moiety can be used to target specific cells or tissues. This approach has shown promise in improving the efficacy and safety of therapeutic agents.
In another study published in *Biomaterials*, researchers explored the use of DNP-PEG4-DNP in developing immunoassays for detecting specific biomarkers. The unique structure of DNP-PEG4-DNP allows for precise control over the orientation and spacing of antigens on surfaces, leading to improved sensitivity and specificity in immunoassays. This has significant implications for diagnostic applications, particularly in early disease detection and monitoring.
The versatility of DNP-PEG4-DNP extends beyond its use as a linker or antigen. It has also been investigated for its potential in cancer immunotherapy. A study published in *Cancer Research* reported that DNP-PEG4-DNP can be used to modify tumor-associated antigens (TAAs) to enhance their immunogenicity. By conjugating TAAs with DNP-PEG4-DNP, researchers were able to generate a more potent immune response against cancer cells, demonstrating the compound's potential as an adjuvant in cancer vaccines.
Furthermore, DNP-PEG4-DNP has been explored for its role in nanotechnology and materials science. A recent publication in *ACS Nano* described the use of DNP-PEG4-DNP as a functionalizing agent for nanoparticles. The PEG spacer helps to stabilize nanoparticles in biological environments, while the DNP moiety can be used for surface modification and targeting specific cellular receptors. This approach has shown promise in developing advanced nanocarriers for drug delivery and imaging applications.
In summary, D NP-PEG4-D NP (CAS No. 1393130-16-9) is a versatile compound with a wide range of applications in biomedical research and pharmaceutical development. Its unique structure, combining the antigenic properties of D NP with the beneficial characteristics of P EGylation, makes it an invaluable tool for researchers working on targeted drug delivery, immunoassays, cancer immunotherapy, and nanotechnology. As ongoing research continues to uncover new possibilities, D NP-PEG4-D NP is poised to play an increasingly important role in advancing these fields.
1393130-16-9 (DNP-PEG4-DNP) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)